Cas no 299923-38-9 (N-(tert-Butyl)-3-1-(1,1-dioxido-1,2-benzisothiazol-3-yl)hydrazinopropanamide)

• Product Name: N-(tert-Butyl)-3-1-(1,1-dioxido-1,2-benzisothiazol-3-yl)hydrazinopropanamide
• CAS No: 299923-38-9
• MF: C₁₄H₂₀N₄O₃S
• MW: 324.398601531982
• MDL: MFCD01873077
• CID: 3118462
• PubChem ID: 4225540
• Update Time: 2025-06-11

N-(tert-Butyl)-3-1-(1,1-dioxido-1,2-benzisothiazol-3-yl)hydrazinopropanamide Chemical and Physical Properties

Names and Identifiers

• <br>N-(tert-Butyl)-3-(1-(1,1-dioxidobenzo[d]isothiazol-3-yl)hydrazinyl)propanam ide
• LS-03982
• SR-01000528753
• STK180017
• AKOS000286791
• ALBB-012708
• 3-[amino-(1,1-dioxo-1,2-benzothiazol-3-yl)amino]-N-tert-butylpropanamide
• N-(TERT-BUTYL)-3-[1-(1,1-DIOXIDO-1,2-BENZISOTHIAZOL-3-YL)HYDRAZINO]PROPANAMIDE
• N-TERT-BUTYL-3-[1-(1,1-DIOXO-1??,2-BENZOTHIAZOL-3-YL)HYDRAZIN-1-YL]PROPANAMIDE
• propanamide, N-(1,1-dimethylethyl)-3-[1-(1,1-dioxido-1,2-benzisothiazol-3-yl)hydrazino]-
• SR-01000528753-1
• CS-0318183
• 3-[1-(1,1-DIOXIDO-1,2-BENZISOTHIAZOL-3-YL)HYDRAZINO]-N-(2-METHYL-2-PROPANYL)PROPANAMIDE
• 299923-38-9
• N-(tert-Butyl)-3-(1-(1,1-dioxidobenzo[d]isothiazol-3-yl)hydrazinyl)propanamide
• H30087
• N-tert-butyl-3-[1-(1,1-dioxido-1,2-benzothiazol-3-yl)hydrazinyl]propanamide
• MFCD01873077
• N-(tert-Butyl)-3-1-(1,1-dioxido-1,2-benzisothiazol-3-yl)hydrazinopropanamide

• MDL： MFCD01873077
• Inchi： 1S/C14H20N4O3S/c1-14(2,3)16-12(19)8-9-18(15)13-10-6-4-5-7-11(10)22(20,21)17-13/h4-7H,8-9,15H2,1-3H3,(H,16,19)
• InChI Key： GGBGKPSCTBHJSK-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(=N1)N(CCC(NC(C)(C)C)=O)N)(=O)=O

Computed Properties

• Exact Mass: 324.12561169Da
• Monoisotopic Mass: 324.12561169Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(tert-Butyl)-3-1-(1,1-dioxido-1,2-benzisothiazol-3-yl)hydrazinopropanamide

N-(tert-Butyl)-3-1-(1,1-dioxido-1,2-benzisothiazol-3-yl)hydrazinopropanamide (CAS No. 299923-38-9): A Comprehensive Overview

N-(tert-Butyl)-3-1-(1,1-dioxido-1,2-benzisothiazol-3-yl)hydrazinopropanamide (CAS No. 299923-38-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of benzisothiazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The chemical structure of N-(tert-Butyl)-3-1-(1,1-dioxido-1,2-benzisothiazol-3-yl)hydrazinopropanamide is characterized by a benzisothiazole core with a dioxido substituent at the 1-position and a hydrazino group attached to a propyl chain. The tert-butyl group at the N-terminal of the hydrazino moiety adds steric hindrance and enhances the compound's stability and solubility. These structural features contribute to its potential therapeutic applications and make it an attractive candidate for further investigation.

Recent studies have explored the biological activities of N-(tert-Butyl)-3-1-(1,1-dioxido-1,2-benzisothiazol-3-yl)hydrazinopropanamide in various contexts. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, N-(tert-Butyl)-3-1-(1,1-dioxido-1,2-benzisothiazol-3-yl)hydrazinopropanamide has been investigated for its antimicrobial activity. Studies have demonstrated that it exhibits potent antibacterial effects against both Gram-positive and Gram-negative bacteria, including drug-resistant strains. This makes it a promising candidate for developing new antibiotics to combat multidrug-resistant infections.

In the realm of cancer research, N-(tert-Butyl)-3-1-(1,1-dioxido-1,2-benzisothiazol-3-yl)hydrazinopropanamide has shown promising anticancer properties. In vitro experiments have revealed that it can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2 family proteins. These findings suggest that this compound may have potential as a novel anticancer agent.

The pharmacokinetic properties of N-(tert-Butyl)-3-1-(1,1-dioxido-1,2-benzisothiazol-3-yl)hydrazinopropanamide have also been studied to assess its suitability for therapeutic use. Preclinical studies in animal models have shown that it has good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

To further evaluate its safety and efficacy, clinical trials are currently underway to investigate the use of N-(tert-Butyl)-3-1-(1,1-dioxido-1,2-benzisothiazol-3-yl)hydrazinopropanamide in human subjects. Early results from phase I trials have indicated that it is well-tolerated at therapeutic doses with minimal adverse effects. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, N-(tert-butyl)-3-{[4-chloroquinazolin-S(4H)-one]carbonyl}amino}-propionitrile (CAS No. 299923-38-9) represents a promising candidate in the development of new therapeutic agents for various diseases. Its unique chemical structure and diverse biological activities make it an important focus of ongoing research in medicinal chemistry and pharmaceutical sciences. As more data from clinical trials become available, it is expected that this compound will continue to attract significant attention from both academic researchers and pharmaceutical companies.